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Compound of Interest

Compound Name: Hydroxytrimethylaminium

Cat. No.: B15088961

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical standards and reference
materials for hydroxytrimethylaminium, commonly known as choline. It is designed to assist
researchers, scientists, and drug development professionals in selecting the most appropriate
standards and analytical methods for their specific needs. This document outlines commercially
available standards, compares common analytical techniques with supporting data, and
provides detailed experimental protocols.

Comparison of Analytical Standards for Choline

The selection of a suitable analytical standard is critical for achieving accurate and reproducible
results in the quantification of choline. Several suppliers offer choline in various forms and
purity grades. The following table summarizes some of the commercially available analytical
standards for choline.
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Supplier Product Name  CAS Number Purity/Grade Format

LGC Standards Choline Chloride  67-48-1 >95% (HPLC)[1] Neat

Pharmaceutical
Secondary
Standard;

] ] ] ) Certified

Sigma-Aldrich Choline chloride 67-48-1 Neat

Reference
Material,
traceable to USP

1133547

Contains NLT
99.0% and NMT

Choline Bitartrate 100.5% of
USP Reference 87-67-2 choline bitartrate, Neat
Standard calculated on the
anhydrous
basis[2]
Impurity
Veeprho Choline Chloride  67-48-1 Reference Neat
Standard[3]
Selleck ] ] 100.0% purity
I Choline Chloride  67-48-1 (HPLO)L] Powder

Comparison of Analytical Methods for Choline
Quantification

A variety of analytical methods are available for the quantification of choline in different
matrices. The choice of method depends on factors such as the required sensitivity, sample
matrix, available instrumentation, and throughput. This section compares three commonly used
techniques: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV),
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Enzymatic Assays.
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Parameter HPLC-UV LC-MSIMS Enzymatic Assay
Limit of Detection Colorimetric: 1 UM,

4 pg/mL[5] 200 ppb[6] ) ]
(LOD) Fluorimetric: 0.2 uM[7]
Limit of Quantification N N

12 pg/mL[5] Not Specified Not Specified

(LOQ)

Linearity Range

50-150 pg/mL (R2 >
0.9900)[5]

1 to 1000 nmol/L (for

choline in plasma)[8]

Colorimetric: 1 to 100
UM, Fluorimetric: 0.2
to 10 uM[9]

Recovery

99.3% to 101.0%][5]

90% to 115%][10]

102 +/- 1.6% (in liver

homogenates)[11]

Precision (%RSD)

Not Specified

1.6% to 13%][10]

Not Specified

Signaling Pathways Involving Choline

Choline is an essential nutrient that plays a crucial role in several metabolic pathways. It is a
precursor for the synthesis of the neurotransmitter acetylcholine and the major membrane
phospholipid, phosphatidylcholine.
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Sample Preparation
(Weighing, Dissolving, Diluting)

:

Filtration (0.45 pm)

'

HPLC Injection

'

Chromatographic Separation

'

UV Detection (205-208 nm)

'

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Analytical Standards and
Reference Materials for Hydroxytrimethylaminium (Choline)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15088961#analytical-standards-
and-reference-materials-for-hydroxytrimethylaminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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